Cas no 2172464-08-1 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid)
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid
- 2172464-08-1
- EN300-1498152
- 3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid
-
- Inchi: 1S/C27H23IN2O5/c28-17-11-16(24(31)32)12-18(13-17)30-25(33)27(9-10-27)15-29-26(34)35-14-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,11-13,23H,9-10,14-15H2,(H,29,34)(H,30,33)(H,31,32)
- InChI Key: XCIGWEJLQPCYSH-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=O)O)C=C(C=1)NC(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)=O
Computed Properties
- Exact Mass: 582.06517g/mol
- Monoisotopic Mass: 582.06517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 795
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498152-1.0g |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1498152-50mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1498152-100mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1498152-250mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1498152-500mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1498152-1000mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1498152-2500mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1498152-5000mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1498152-10000mg |
3-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}-5-iodobenzoic acid |
2172464-08-1 | 10000mg |
$14487.0 | 2023-09-28 |
3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid
Introduction to 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid (CAS No. 2172464-08-1) and Its Emerging Applications in Chemical Biology
The compound 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid (CAS No. 2172464-08-1) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacological agents. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in modulating biological pathways and its unique chemical properties. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an iodobenzene substituent introduces distinct functional characteristics that make this compound a valuable tool for researchers exploring drug discovery and molecular interactions.
Recent studies have highlighted the versatility of this compound in serving as a key intermediate in the synthesis of bioactive molecules. The cyclopropane ring embedded within its structure is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in protein-target interactions. This feature is especially relevant in the context of designing small-molecule inhibitors that require precise targeting of biological macromolecules. The iodine atom at the 5-position further contributes to its reactivity, enabling post-synthetic modifications that can fine-tune its pharmacological profile.
One of the most compelling aspects of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid is its potential application in the development of targeted therapies. The fluoren-9-ylmethoxycarbonyl group, a common protective group in peptide chemistry, underscores its utility in constructing complex peptidomimetics. These peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their inherent limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. By leveraging this compound, researchers can develop novel analogs with improved pharmacokinetic properties.
The integration of an iodobenzene moiety into the molecular framework also opens up avenues for radiolabeling techniques, which are crucial for diagnostic imaging and therapeutic applications. Iodinated compounds are frequently used in positron emission tomography (PET) scans due to their favorable metabolic properties and high affinity for specific biological targets. This makes 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid a promising candidate for developing radiopharmaceuticals that can aid in both diagnostics and treatment.
In the context of drug discovery, the structural motifs present in this compound—such as the fluorenylmethoxycarbonyl protecting group and the cyclopropane scaffold—have been implicated in enhancing binding interactions with biological targets. For instance, studies have demonstrated that cyclopropane-containing molecules often exhibit increased potency against certain enzyme families due to steric constraints that improve receptor fit. Similarly, the fluorenylmethoxycarbonyl group can enhance solubility and metabolic stability, making it an attractive feature for drug candidates intended for oral administration.
Recent advancements in computational chemistry have further illuminated the potential of this compound as a scaffold for drug design. Molecular docking simulations have revealed that derivatives of 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid can effectively interact with a variety of biological targets, including kinases and transcription factors. These interactions are mediated by key pharmacophoric elements within the molecule, such as the amide bond and the iodobenzene ring. Such insights have guided the synthesis of novel analogs with enhanced binding affinities and selectivities.
The synthesis of this compound also underscores its synthetic utility as a building block for more complex molecules. The presence of multiple functional handles—such as the amine group for coupling reactions and the iodine atom for cross-coupling reactions—makes it a versatile intermediate in organic synthesis. Researchers have exploited these features to construct intricate molecular architectures that mimic natural products or exhibit unique bioactivities. This synthetic flexibility is particularly valuable in medicinal chemistry, where rapid access to diverse chemical libraries is essential for identifying lead compounds.
From a broader perspective, the development of novel compounds like 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid (CAS No. 2172464-08-1) reflects the ongoing evolution of chemical biology as a discipline. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, and computational biology—has enabled researchers to design molecules with unprecedented precision and functionality. This compound exemplifies how structural innovation can lead to breakthroughs in drug discovery, offering new opportunities for treating complex diseases.
In conclusion, 3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid represents a significant contribution to the field of chemical biology. Its unique structural features and versatile applications make it a valuable tool for researchers exploring novel therapeutic strategies. As our understanding of biological systems continues to expand, compounds like this one will play an increasingly critical role in shaping the future of medicine.
2172464-08-1 (3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}-5-iodobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)